Cas no 2649082-99-3 (1-ethyl-2-(2-isocyanatoethyl)benzene)

• Product Name: 1-ethyl-2-(2-isocyanatoethyl)benzene
• CAS No: 2649082-99-3
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6602828
• PubChem ID: 165617054
• Update Time: 2025-10-29

1-ethyl-2-(2-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-(2-isocyanatoethyl)benzene
• 2649082-99-3
• EN300-1808228

• Inchi： 1S/C11H13NO/c1-2-10-5-3-4-6-11(10)7-8-12-9-13/h3-6H,2,7-8H2,1H3
• InChI Key： XXHJOFNHUWVIPO-UHFFFAOYSA-N
• SMILES： O=C=NCCC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-ethyl-2-(2-isocyanatoethyl)benzene

Research Briefing on 1-ethyl-2-(2-isocyanatoethyl)benzene (CAS: 2649082-99-3) in Chemical Biology and Pharmaceutical Applications

1-ethyl-2-(2-isocyanatoethyl)benzene (CAS: 2649082-99-3) is a specialized isocyanate derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its reactive isocyanate functional group, serves as a versatile building block in the synthesis of urea derivatives, polymers, and bioactive molecules. Its unique chemical properties make it particularly valuable in drug discovery, material science, and bioconjugation applications.

Recent studies have explored the potential of 1-ethyl-2-(2-isocyanatoethyl)benzene in the development of novel therapeutic agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study highlighted the compound's ability to form stable urea linkages with lysine residues, enabling the disruption of critical PPIs involved in oncogenic signaling pathways.

In material science applications, researchers at MIT reported in Advanced Materials (2023) the use of 1-ethyl-2-(2-isocyanatoethyl)benzene as a cross-linking agent for the development of self-healing polyurethane networks. The compound's dual functionality (aromatic ethyl group and reactive isocyanate) contributed to enhanced mechanical properties and thermal stability in the resulting polymers, with potential applications in biomedical devices and drug delivery systems.

From a safety and pharmacokinetics perspective, a recent preclinical study published in Chemical Research in Toxicology (2023) investigated the metabolic profile of 1-ethyl-2-(2-isocyanatoethyl)benzene derivatives. The research identified cytochrome P450 3A4 as the primary enzyme responsible for metabolizing these compounds, with the ethyl group playing a crucial role in determining metabolic stability and tissue distribution patterns.

Ongoing clinical developments include the evaluation of 1-ethyl-2-(2-isocyanatoethyl)benzene-derived compounds as potential treatments for inflammatory diseases. A phase I clinical trial (NCT05512389) currently underway is assessing the safety and tolerability of a novel IRAK4 inhibitor incorporating this chemical scaffold, with preliminary results expected in Q4 2023.

The synthetic accessibility of 1-ethyl-2-(2-isocyanatoethyl)benzene continues to be an area of active research. A recent breakthrough in Green Chemistry (2023) described a solvent-free, catalytic method for its production with 92% yield and >99% purity, addressing previous challenges in large-scale synthesis while minimizing environmental impact.

Future research directions for this compound include exploration of its applications in targeted drug delivery systems and as a modular component in DNA-encoded library technology. The unique combination of its aromatic character and reactive isocyanate group positions 1-ethyl-2-(2-isocyanatoethyl)benzene as a promising candidate for next-generation bioconjugation strategies and smart material development in the pharmaceutical and biomedical fields.